3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)sulfanyl)-5-(2-(4-fluorophenylamino)vinyl)-4-isothiazolecarbonitrile

• IUPAC Name: 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl-5-[(E)-2-(4-fluoroanilino)ethenyl]-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C18H9ClF4N4S2/c19-14-7-10(18(21,22)23)9-26-17(14)28-16-13(8-24)15(29-27-16)5-6-25-12-3-1-11(20)2-4-12/h1-7,9,25H/b6-5+
• InChI Key: RLOHITMHFNERHR-AATRIKPKSA-N
• Canonical SMILES: C1=CC(=CC=C1NC=CC2=C(C(=NS2)SC3=C(C=C(C=N3)C(F)(F)F)Cl)C#N)F
• Isomeric SMILES: C1=CC(=CC=C1N/C=C/C2=C(C(=NS2)SC3=C(C=C(C=N3)C(F)(F)F)Cl)C#N)F
• Molecular Formula: C18H9ClF4N4S2
• Molecular Weight: 456.9 g/mol

Description

3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)sulfanyl)-5-(2-(4-fluorophenylamino)vinyl)-4-isothiazolecarbonitrile is a useful research compound. Its molecular formula is C18H9ClF4N4S2 and its molecular weight is 456.86. The purity is usually 95%.
BenchChem offers high-quality 3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)sulfanyl)-5-(2-(4-fluorophenylamino)vinyl)-4-isothiazolecarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)sulfanyl)-5-(2-(4-fluorophenylamino)vinyl)-4-isothiazolecarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorination and Functionalization

• A study by Stephens and Blake (2004) explored C-4 Fluorination of 3,5-diarylisoxazoles using the N-F reagent Selectfluor®, demonstrating the potential for molecular modifications in similar compounds through fluorination techniques, which can be relevant for the compound (Stephens & Blake, 2004).

Synthesis of Fluorinated Compounds

• Research by Troegel and Lindel (2012) on the microwave-assisted fluorination of 2-acylpyrroles, leading to fluorinated pyrrole rings, indicates methods that could be applicable for synthesizing derivatives of the given compound (Troegel & Lindel, 2012).

Polymer Applications

• Améduri (2009) discusses the applications of fluoropolymers, detailing synthesis and properties of various copolymers. This research provides insights into the potential use of fluorinated compounds like the one in polymer science (Améduri, 2009).

Synthetic Potential in N-Heterocycles

• Singh et al. (2016) developed a methodology for synthesizing highly functionalized fused polycyclic N-heterocycles. This research shows the synthetic potential of compounds with similar structures in creating complex heterocyclic compounds (Singh et al., 2016).

Applications in Electrosynthesis

• A study by Kunugi et al. (1999) on the electrosynthesis of sulfur-containing compounds from vinyl sulfones might provide relevant insights into the electrochemical applications of the compound (Kunugi et al., 1999).